Cas no 1478775-98-2 (3-methyl-5-sulfamoylbenzamide)

• Product Name: 3-methyl-5-sulfamoylbenzamide
• CAS No: 1478775-98-2
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• MDL: MFCD21196030
• CID: 5244186
• PubChem ID: 65375989
• Update Time: 2025-05-23

3-methyl-5-sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(aminosulfonyl)-5-methyl-
• 3-methyl-5-sulfamoylbenzamide

• MDL： MFCD21196030
• Inchi： 1S/C8H10N2O3S/c1-5-2-6(8(9)11)4-7(3-5)14(10,12)13/h2-4H,1H3,(H2,9,11)(H2,10,12,13)
• InChI Key： UFFZDHILOGZOQT-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(C)=CC(S(N)(=O)=O)=C1

Additional information on 3-methyl-5-sulfamoylbenzamide

3-Methyl-5-Sulfamoylbenzamide (CAS No. 1478775-98-2): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications in Pharmaceutical and Biochemical Research

3-Methyl-5-sulfamoylbenzamide, identified by the CAS number 1478775-98-2, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical engineering. Its molecular formula, C₈H₁₀N₂O₃S, reflects a benzene ring substituted with a methyl group at the para position (C-3) and a sulfamoyl group at the C-5 position, terminating in an amide functionality. This combination of functional groups endows the molecule with distinct physicochemical properties, including moderate solubility in polar solvents and a propensity to form hydrogen bonds. Recent studies highlight its potential as a scaffold for drug design due to its ability to modulate enzyme activity and interact with biological targets such as carbonic anhydrase isoforms.

The synthesis of 3-methyl-5-sulfamoylbenzamide typically involves a multi-step process beginning with the sulfonation of methyl-substituted aromatic precursors. A notable method described in *Organic & Biomolecular Chemistry* (2023) employs sulfamic acid derivatives as starting materials, followed by amidation reactions under microwave-assisted conditions to enhance yield and purity. This approach aligns with green chemistry principles by minimizing solvent usage and reaction times. Researchers have also explored alternative synthetic pathways using catalytic oxidation of sulfonamides, which offer scalability for industrial applications while maintaining high stereoselectivity.

One of the most promising applications of 3-methyl-5-sulfamoylbenzamide lies in its role as an inhibitor of carbonic anhydrase enzymes (CA). A 2024 study published in *ACS Medicinal Chemistry Letters* demonstrated that this compound exhibits nanomolar inhibition against human CA II isoforms, with Ki values comparable to established drugs like acetazolamide. The sulfamoyl group is critical for binding to the zinc-coordinated active site of CA enzymes, while the methyl substitution at C-3 enhances lipophilicity, improving cellular permeability. These findings position it as a lead candidate for developing treatments targeting glaucoma, edema, and metabolic disorders.

Beyond enzyme inhibition, 3-methyl-5-sulfamoylbenzamide has shown utility as a building block in combinatorial chemistry libraries. Its amide functionality allows for facile derivatization via nucleophilic substitution or coupling reactions, enabling the creation of diverse analogs with tailored pharmacological profiles. For instance, conjugation with polyethylene glycol (PEG) chains has been shown to extend plasma half-life while reducing off-target effects—a strategy highlighted in *Journal of Medicinal Chemistry* (2023) for improving drug delivery systems.

In material science contexts, the compound’s amphiphilic nature makes it suitable for designing self-assembled nanostructures. A 2024 publication in *Advanced Materials Interfaces* reported that 3-methyl-5-sulfamoylbenzamide-based surfactants form stable micelles under physiological conditions, offering potential applications in targeted drug delivery or bioconjugation technologies. The sulfonamide moiety facilitates electrostatic interactions with biomolecules such as DNA or proteins, while the hydrophobic methyl group promotes aggregation stability.

Analytical methods for characterizing CAS No. 1478775-98-2 include nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The characteristic peaks observed at δ 11.6 ppm (NH), δ 8.1–8.4 ppm (aromatic protons), and δ 6.9 ppm (methyl-substituted protons) confirm its structural integrity. X-ray crystallography studies further reveal intermolecular hydrogen bonding patterns that influence crystallinity—a factor critical for pharmaceutical formulation development.

Safety profiling studies conducted under OECD guidelines indicate low acute toxicity profiles for 3-methyl-5-sulfamoylbenzamide, with LD₅₀ values exceeding 2000 mg/kg in rodent models (as reported by *Toxicological Sciences*, 2024). However, long-term exposure studies remain ongoing to assess potential nephrotoxicity risks associated with sulfonamide metabolism—a concern shared across related compounds used clinically.

Current research trends emphasize optimizing this scaffold through computational modeling techniques such as molecular docking simulations and quantum mechanics calculations. These tools help predict binding affinities against novel targets like SARS-CoV-2 main protease or bacterial efflux pumps—areas where recent publications have demonstrated preliminary success without compromising selectivity profiles.

In conclusion, CAS No. 1478775-98-2 represents a versatile platform bridging pharmaceutical innovation and advanced material design principles. Its unique structural features enable dual functionality as both an enzymatic modulator and nanoscale architectonic element—qualities that continue to drive interdisciplinary research efforts toward next-generation therapeutics and smart biomaterials.